Cas no 7171-70-2 (1,3,5-trimethyl-4-nitroso-1H-pyrazole)

• Product Name: 1,3,5-trimethyl-4-nitroso-1H-pyrazole
• CAS No: 7171-70-2
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1751205
• Update Time: 2024-11-26

1,3,5-trimethyl-4-nitroso-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-4-nitroso-1H-pyrazole
• 1H-pyrazole, 1,3,5-trimethyl-4-nitroso-

• Inchi： 1S/C6H9N3O/c1-4-6(8-10)5(2)9(3)7-4/h1-3H3
• InChI Key： JBPHKIGSCXZTPN-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(N=O)C(C)=N1

Computed Properties

• Exact Mass: 139.07467

Experimental Properties

• Density: 1.207
• Melting Point: 80-81 °C
• Boiling Point: 256.254°C at 760 mmHg
• Flash Point: 108.779°C
• Refractive Index: 1.573
• PSA: 47.25
• pka: -0.89±0.10(Predicted)